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Compound of Interest

Compound Name: Xylotriose

Cat. No.: B10818074 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory reagents is a critical

component of research and development. This document provides essential guidance on the

proper disposal procedures for Xylotriose, a non-hazardous xylooligosaccharide, tailored for

researchers, scientists, and drug development professionals.

Hazard Assessment
Xylotriose is not classified as a hazardous substance according to the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.[1] It is a white to off-white, non-

flammable solid that does not present an explosion hazard.[2] While it is not considered

hazardous, proper laboratory practices should always be followed.

Quantitative Data
The following table summarizes the key physical and chemical properties of Xylotriose:
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Property Value Source

Molecular Formula C₁₅H₂₆O₁₃ [1][2][3]

Molecular Weight 414.36 g/mol [1][2]

Appearance White to off-white solid [2]

Solubility
- H₂O: 125 mg/mL - DMSO:

100 mg/mL
[2]

Purity ≥95% [3]

Disposal Procedures
While no special disposal measures are required for Xylotriose itself, it is imperative to

consider any solvents or other chemicals it may be mixed with.[4] Always consult your

institution's specific waste disposal protocols and local regulations.

Step-by-Step Disposal Guidance:

Assess the Waste Stream: Determine if the Xylotriose is in its pure, solid form or dissolved

in a solvent.

Pure Xylotriose (Solid):

If uncontaminated, collect the solid waste in a designated, clearly labeled container for

non-hazardous solid waste.

Dispose of the container through your institution's established chemical waste program.

Xylotriose Solutions:

Aqueous Solutions: If dissolved in water with no other hazardous chemicals, the solution

can typically be disposed of down the drain with copious amounts of water. However,

verify this is permissible under your local wastewater regulations.

Solvent Solutions: If dissolved in a flammable or hazardous solvent (e.g., DMSO), the

solution must be collected in a designated, labeled container for hazardous chemical
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waste.

Never pour solutions containing organic solvents down the drain.

Contaminated Materials: Any materials used to handle Xylotriose (e.g., weigh boats, gloves,

pipette tips) should be assessed for contamination. If they have come into contact with

hazardous chemicals, they should be disposed of as hazardous waste. Otherwise, they can

be disposed of as regular laboratory waste.

Experimental Workflow for Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of

Xylotriose waste.
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Caption: Decision workflow for Xylotriose disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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